2-Amino-6-chloropyrimidin-4-ol hydrate
Overview
Description
2-Amino-6-chloropyrimidin-4-ol hydrate, also known as 2-Amino-4-chloro-6-hydroxypyrimidine hydrate, is a chemical compound with the molecular formula C4H6ClN3O2 . It has an average mass of 163.562 Da and a monoisotopic mass of 163.014847 Da . This compound is typically used as a laboratory chemical .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 2-position of the ring is substituted with an amino group (-NH2), the 4-position with a hydroxyl group (-OH), and the 6-position with a chlorine atom (-Cl) .Physical And Chemical Properties Analysis
This compound has a density of approximately 1.6±0.1 g/cm3 . It has a boiling point of around 413.7±48.0 °C at 760 mmHg . The melting point is reported to be 252 °C (dec.) (lit.) . The compound has a flash point of 204.0±29.6 °C .Scientific Research Applications
Supramolecular Structures and Hydrogen Bonding
The study of 2-Amino-6-chloropyrimidin-4-ol hydrate derivatives has led to insights into their supramolecular structures. These molecules exhibit polarized molecular-electronic structures and form molecular columns stabilized by a combination of hard N-H···N and soft C-H···N hydrogen bonds. Aromatic π-π stackings between pyrimidine rings and short Cl···Cl contacts further contribute to the formation of hydrophilic tubes within the molecular columns, which are significant for understanding nucleic acid structures and functions (Cheng et al., 2011).
Fluorescent Sensors and Logic Gate Applications
Derivatives of this compound, such as 6-amino-5-(((2-hydroxynaphthalen-1-yl)methylene)amino)-2-mercaptopyrimidin-4-ol, have been used in the development of selective fluorescent sensors for aluminum ions. These sensors operate on an "OFF-ON type" mode and have been applied in bacterial cell imaging and logic gate applications, demonstrating their potential in biochemical and electronic device applications (Yadav & Singh, 2018).
Antimicrobial Activity
The synthesis of pyrazolo[3,4-d]pyrimidine derivatives from this compound and their subsequent evaluation for antibacterial activity represent another significant application. These compounds have shown potential in combating bacterial infections, highlighting the therapeutic applications of this compound derivatives in medicine (Rostamizadeh et al., 2013).
Catalysis and Chemical Reactivity
Studies on the aminolysis of 6-chloropyrimidine, catalyzed by derivatives of this compound, have revealed the importance of hydrogen bonding in catalytic processes. These insights are valuable for designing more efficient catalysts in chemical synthesis, demonstrating the role of this compound derivatives in facilitating chemical reactions (Rankin et al., 2001).
Safety and Hazards
The safety data sheet for 2-Amino-6-chloropyrimidin-4-ol hydrate indicates that the toxicological properties of this material have not been fully investigated . It may cause eye and skin irritation, and may also cause irritation of the digestive tract if ingested . In case of exposure, it’s recommended to flush the eyes or skin with plenty of water, and to seek medical aid .
Properties
IUPAC Name |
2-amino-4-chloro-1H-pyrimidin-6-one;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClN3O.H2O/c5-2-1-3(9)8-4(6)7-2;/h1H,(H3,6,7,8,9);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQIJULVUFJCMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(NC1=O)N)Cl.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40512753 | |
Record name | 2-Amino-6-chloropyrimidin-4(1H)-one--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
410530-71-1, 1194-21-4, 206658-81-3 | |
Record name | 2-Amino-6-chloropyrimidin-4(1H)-one--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-6-chloropyrimidin-4-ol hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.442 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Amino-6-chloropyrimidin-4-ol hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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